![molecular formula C7H8BrNOS B3268052 5-Bromo-2-methoxy-4-(methylthio)pyridine CAS No. 474824-64-1](/img/structure/B3268052.png)
5-Bromo-2-methoxy-4-(methylthio)pyridine
Overview
Description
5-Bromo-2-methoxy-4-(methylthio)pyridine is a chemical compound with the molecular formula C6H7BrN2OS and a molecular weight of 235.1 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, and Analytical among others .
Molecular Structure Analysis
The InChI code for 5-Bromo-2-methoxy-4-(methylthio)pyridine is 1S/C6H7BrN2OS/c1-10-6-8-3-4(7)5(9-6)11-2/h3H,1-2H3 . This indicates the presence of a bromine atom, a methoxy group, and a methylthio group attached to a pyridine ring.Chemical Reactions Analysis
While specific chemical reactions involving 5-Bromo-2-methoxy-4-(methylthio)pyridine are not available, it’s known that brominated compounds often undergo nucleophilic substitution reactions. The bromine atom can be replaced by other groups, leading to a variety of derivatives .Physical And Chemical Properties Analysis
5-Bromo-2-methoxy-4-(methylthio)pyridine is a solid at room temperature . It has a refractive index of n20/D 1.555 (lit.), a boiling point of 80 °C/12 mmHg (lit.), and a density of 1.453 g/mL at 25 °C (lit.) .Scientific Research Applications
Medicinal Chemistry and Drug Development
5-Bromo-2-methoxy-4-(methylthio)pyridine serves as a valuable building block in medicinal chemistry. Researchers utilize it to synthesize novel drug candidates. Specifically:
- αvβ3 Antagonists : This compound contributes to the synthesis of β-alanine moieties, which are crucial for developing αvβ3 integrin antagonists. These antagonists play a role in cancer therapy and angiogenesis inhibition .
Mechanism of Action
Safety and Hazards
This compound is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . It’s recommended to wear personal protective equipment, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
properties
IUPAC Name |
5-bromo-2-methoxy-4-methylsulfanylpyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNOS/c1-10-7-3-6(11-2)5(8)4-9-7/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSPYYPKOZLSHFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=C1)SC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-methoxy-4-(methylthio)pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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